Cas no 438229-42-6 (2-(4-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid)

• Product Name: 2-(4-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid
• CAS No: 438229-42-6
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• MDL: MFCD03075239
• CID: 3111304
• Update Time: 2025-10-29

2-(4-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid

• MDL： MFCD03075239
• Inchi： 1S/C19H17NO3/c1-3-23-14-9-7-13(8-10-14)17-11-16(19(21)22)15-6-4-5-12(2)18(15)20-17/h4-11H,3H2,1-2H3,(H,21,22)
• InChI Key： JSOCBYFVADJGSD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1=CC(C(=O)O)=C2C=CC=C(C)C2=N1

Additional information on 2-(4-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid

Introduction to 2-(4-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid (CAS No. 438229-42-6)

2-(4-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid (CAS No. 438229-42-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structure of 2-(4-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid makes it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 2-(4-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid is characterized by a quinoline core with specific functional groups attached. The presence of the ethoxyphenyl substituent at the 2-position and the methyl group at the 8-position, along with the carboxylic acid moiety at the 4-position, contributes to its unique physicochemical properties and biological activity. These structural features are crucial for its potential applications in drug discovery and development.

Recent studies have highlighted the potential of 2-(4-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. Additionally, preliminary studies have indicated that it possesses significant antimicrobial activity against a range of pathogenic bacteria, making it a potential candidate for developing new antibiotics.

In the context of cancer research, 2-(4-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid has shown promising results in inhibiting the growth of various cancer cell lines. A study published in Cancer Research demonstrated that this compound can induce apoptosis in cancer cells by modulating specific signaling pathways. The mechanism of action involves the activation of pro-apoptotic proteins and the suppression of anti-apoptotic proteins, leading to cell death.

The pharmacokinetic properties of 2-(4-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effective use in clinical settings. The compound exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve its solubility and bioavailability. For example, esterification of the carboxylic acid group can enhance its lipophilicity and facilitate better absorption through biological membranes. Additionally, conjugation with targeting moieties can improve its selectivity towards specific tissues or cells, reducing off-target effects and increasing efficacy.

The safety profile of 2-(4-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid is another critical aspect being evaluated in preclinical studies. Toxicity assessments have shown that it has a favorable safety margin with no significant adverse effects observed at therapeutic concentrations. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-(4-Ethoxyphenyl)-8-methylquinoline-4-carboxylic acid (CAS No. 438229-42-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical applications, contributing to advancements in drug discovery and development.